Cas no 37795-77-0 (6-methoxy-1,3-benzoxazine-2,4-dione)

6-Methoxy-1,3-benzoxazine-2,4-dione is a heterocyclic organic compound featuring a benzoxazine core structure with a methoxy substituent at the 6-position and two carbonyl groups at the 2- and 4-positions. This compound is of significant interest in synthetic and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of pharmacologically active molecules. Its structural motif is particularly valuable in the development of heterocyclic scaffolds for drug discovery, offering potential applications in antimicrobial, anti-inflammatory, and anticancer agents. The presence of the methoxy group enhances its electronic properties, facilitating selective functionalization. Its stability under various reaction conditions makes it a reliable building block for complex organic syntheses.
6-methoxy-1,3-benzoxazine-2,4-dione structure
37795-77-0 structure
Product Name:6-methoxy-1,3-benzoxazine-2,4-dione
CAS No:37795-77-0
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD02179411
CID:322239
PubChem ID:294479
Update Time:2025-07-02

6-methoxy-1,3-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxyisatoic anhydride
    • 2H-3,1-Benzoxazine-2,4(1H)-dione,6-methoxy-
    • 5-Methoxy-isatoic anhydride
    • 6-methoxy-1H-3,1-benzoxazine-2,4-dione
    • 6-Methoxy-1H-benzo[d][1,3]oxazine-2,4-dione
    • 6-Methoxy-2H-3,1-benzoxazine-2,4(1H)-dione
    • 6-Methoxy-4H-3,1-benzoxazine-2,4(1H)-dione
    • NSC 163035
    • 5-METHOXY -ISATOIC ANHYDRIDE
    • 5-methoxy-isatoicanhydride
    • 6-methoxy-1-H-benzo[d][1,3]oxazine-2,4-dione
    • 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-methoxy-
    • 6-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
    • 6-methoxy-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
    • 6-Methoxy-1H-benzo(d)(1,3)oxazine-2,4-dione
    • NSC163035
    • 5-Methoxyisatoicanhydride
    • A
    • 3-amino-4-c
    • 6-methoxy-1,3-benzoxazine-2,4-dione
    • MDL： MFCD02179411
    • Inchi： 1S/C9H7NO4/c1-13-5-2-3-7-6(4-5)8(11)14-9(12)10-7/h2-4H,1H3,(H,10,12)
    • InChI Key： JFAFNQOODJCVGT-UHFFFAOYSA-N
    • SMILES： O1C(NC2C=CC(=CC=2C1=O)OC)=O

Computed Properties

  • Exact Mass: 193.03800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Topological Polar Surface Area: 64.599

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.376±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 244-246 °C (decomposition)
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),
  • PSA: 72.30000
  • LogP: 0.48990

6-methoxy-1,3-benzoxazine-2,4-dione Security Information

6-methoxy-1,3-benzoxazine-2,4-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-methoxy-1,3-benzoxazine-2,4-dione Pricemore >>

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6-methoxy-1,3-benzoxazine-2,4-dione Production Method

6-methoxy-1,3-benzoxazine-2,4-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37795-77-0)6-methoxy-1,3-benzoxazine-2,4-dione
Order Number:A6442
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:32
Price ($):206.0/436.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:37795-77-0)6-methoxy-1,3-benzoxazine-2,4-dione
A6442
Purity:99%/99%
Quantity:10g/25g
Price ($):206.0/436.0
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